Cas no 552335-71-4 ((S)-n-boc-2-(5’-hexyl)glycine)

• Product Name: (S)-n-boc-2-(5’-hexyl)glycine
• CAS No: 552335-71-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD03094928
• CID: 2155644
• PubChem ID: 20765221
• Update Time: 2025-05-25

(S)-n-boc-2-(5’-hexyl)glycine Chemical and Physical Properties

Names and Identifiers

• (S)-n-boc-2-(5’-hexyl)glycine
• (2S)-BOC-2-AMINO-7-OCTENOIC ACID
• (S)-N-Boc-2-(5'-hexyl)glycine
• G80511
• SCHEMBL1935450
• (S)-2-(Boc-amino)oct-7-enoicacid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]OCT-7-ENOIC ACID
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]oct-7-enoic acid
• SCHEMBL13685180
• CS-0439478
• Boc-L-2-amino-7-octenoic acid
• DS-019163
• 552335-71-4
• (S)-2-(Boc-amino)oct-7-enoic acid

• MDL： MFCD03094928
• Inchi： 1S/C13H23NO4/c1-5-6-7-8-9-10(11(15)16)14-12(17)18-13(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： LFGCDZGIEOJPMD-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (S)-n-boc-2-(5’-hexyl)glycine

Introduction to (S)-N-Boc-2-(5’-hexyl)glycine and Its Significance in Modern Chemical Biology

The compound with the CAS number 552335-71-4 is a specific derivative of glycine, known as (S)-N-Boc-2-(5’-hexyl)glycine. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research and development. The (S)-configuration of the amino acid backbone, combined with the Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom, makes it a versatile building block for synthesizing more complex molecules.

In recent years, there has been a surge in research focused on chiral amino acid derivatives, particularly those with long alkyl chains attached to the side chain. The hexyl group in (S)-N-Boc-2-(5’-hexyl)glycine contributes to its hydrophobicity, making it an attractive candidate for various biological applications. This compound has been explored in the design of novel drug candidates, where its ability to interact with biological targets in a specific manner is highly valued.

One of the most compelling aspects of (S)-N-Boc-2-(5’-hexyl)glycine is its utility in peptidomimetics and protease inhibitors. Peptidomimetics are synthetic molecules designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The Boc group provides a protected amine that can be selectively deprotected under mild acidic conditions, allowing for controlled synthesis of peptidomimetic chains. This feature makes it an invaluable tool for medicinal chemists working on developing new therapeutic agents.

Recent studies have highlighted the potential of (S)-N-Boc-2-(5’-hexyl)glycine in targeting specific enzymes involved in cancer metabolism. By incorporating this compound into drug-like molecules, researchers have been able to develop inhibitors that selectively block key enzymes such as kinases and proteases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and improving survival rates in animal models. The long hexyl chain not only enhances solubility but also aids in achieving better pharmacokinetic profiles, which are crucial for drug development.

The synthesis of (S)-N-Boc-2-(5’-hexyl)glycine involves a series of well-established chemical reactions, including protection-deprotection strategies and stereocontrolled transformations. The use of chiral auxiliaries or catalysts ensures the high enantiomeric purity of the final product, which is essential for biological activity. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve these high standards.

In addition to its role in drug development, (S)-N-Boc-2-(5’-hexyl)glycine has found applications in materials science and nanotechnology. Its unique structural features make it suitable for designing functional materials that can interact with biological systems. For instance, researchers have explored its use in creating stimuli-responsive polymers that can release therapeutic agents upon exposure to specific environmental cues.

The growing interest in this compound underscores its importance as a versatile intermediate in synthetic chemistry. As research continues to uncover new applications, the demand for high-quality sources of (S)-N-Boc-2-(5’-hexyl)glycine is expected to rise. Manufacturers specializing in fine chemicals are focusing on optimizing production processes to meet the growing needs of the scientific community.

The future prospects for (S)-N-Boc-2-(5’-hexyl)glycine are bright, with ongoing research exploring its potential in various fields. From developing novel therapeutics to designing advanced materials, this compound continues to be a cornerstone in modern chemical biology. Its unique properties make it an indispensable tool for researchers aiming to push the boundaries of synthetic chemistry and biotechnology.